N'-(5-bromo-2-fluorobenzylidene)-2-furohydrazide
Overview
Description
N-(5-bromo-2-fluorobenzylidene)-2-furohydrazide, also known as BFH, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. BFH is a furohydrazide derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N'-(5-bromo-2-fluorobenzylidene)-2-furohydrazide is not fully understood. However, studies have shown that it may act by inhibiting the growth of bacterial and fungal cells by disrupting their cell membranes. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit minimal toxicity in vitro. It has also been shown to have low cytotoxicity in various cancer cell lines. Additionally, this compound has been found to have low toxicity in animal models, making it a potential candidate for further pre-clinical studies.
Advantages and Limitations for Lab Experiments
One advantage of N'-(5-bromo-2-fluorobenzylidene)-2-furohydrazide is its ease of synthesis, which makes it readily available for laboratory experiments. Additionally, its low toxicity and promising results in various scientific research applications make it an attractive candidate for further studies. However, one limitation of this compound is its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for the study of N'-(5-bromo-2-fluorobenzylidene)-2-furohydrazide. One potential direction is the optimization of its synthesis to improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Future studies could also investigate the potential use of this compound in combination with other compounds for enhanced therapeutic effects. Overall, this compound has shown promising results in various scientific research applications, and further studies are needed to fully explore its potential.
Scientific Research Applications
N'-(5-bromo-2-fluorobenzylidene)-2-furohydrazide has shown promising results in various scientific research applications. It has been found to exhibit antibacterial, antifungal, and anticancer properties. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
N-[(E)-(5-bromo-2-fluorophenyl)methylideneamino]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrFN2O2/c13-9-3-4-10(14)8(6-9)7-15-16-12(17)11-2-1-5-18-11/h1-7H,(H,16,17)/b15-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APOYEYIENMQSJW-VIZOYTHASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NN=CC2=C(C=CC(=C2)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)C(=O)N/N=C/C2=C(C=CC(=C2)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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